2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine

• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 5-cyclopropyl-3-(1-methylpiperazin-2-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C10H16N4O/c1-14-5-4-11-6-8(14)9-12-10(15-13-9)7-2-3-7/h7-8,11H,2-6H2,1H3
• InChI Key: KSOLYHCDKVNLHY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCNCC1C2=NOC(=N2)C3CC3

Description

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine is a heterocyclic compound featuring a 1,2,4-oxadiazole ring substituted with a cyclopropyl group at the 5-position and linked to a 1-methylpiperazine moiety. The oxadiazole ring is a nitrogen- and oxygen-containing heterocycle known for its metabolic stability and hydrogen-bonding capacity, making it a common pharmacophore in drug design . Piperazine derivatives, including 1-methylpiperazine, are frequently utilized in medicinal chemistry due to their versatility in modulating solubility, bioavailability, and receptor interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine typically involves the reaction of cyclopropylcarboxylic acid hydrazide with a suitable nitrile oxide precursor The reaction is carried out under controlled conditions to form the oxadiazole ring

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to the desired biological effects. The exact pathways and targets depend on the specific application and are subject to ongoing research.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Key Structural Differences	Synthesis Highlights	Potential Pharmacological Notes
2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine (Target Compound)	Cyclopropyl-oxadiazole core; 1-methylpiperazine side chain.	Likely involves cyclopropane carboxylate coupling to amidoxime under basic conditions .	Enhanced metabolic stability and receptor selectivity .
3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzenesulphonamide ()	Oxadiazole linked to benzene-sulphonamide; lacks piperazine.	Synthesized via NaOH-mediated reaction in DMSO (57% yield) .	Sulphonamide group may confer enzyme inhibitory activity.
1-(5-Methyl-1,2,4-oxadiazol-3-yl)piperazine ()	Methyl-oxadiazole instead of cyclopropyl; unsubstituted piperazine.	No synthesis details provided; likely similar to target compound.	Reduced steric bulk may improve solubility .
1-{[5-(2-Chlorophenyl)-1,2-oxazol-3-yl]methyl}-4-(diphenylmethyl)piperazine ()	Isoxazole core with chlorophenyl and diphenylmethyl groups.	Structure suggests multi-step alkylation/cyclization.	Diphenylmethyl group could enhance CNS penetration .
2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine ()	Ethylamine chain instead of piperazine; simpler structure.	HCl salt form documented; likely direct amine coupling .	Shorter chain may limit target engagement but improve PK .

Key Comparative Insights

Structural Flexibility :

• The target compound’s cyclopropyl-oxadiazole-piperazine architecture balances steric bulk (cyclopropyl) with hydrogen-bonding capacity (oxadiazole) and solubility (piperazine). Analogous compounds with methyl-oxadiazole () or isoxazole cores () exhibit reduced complexity but may lack target specificity.

Synthetic Accessibility :

• Cyclopropyl-oxadiazole derivatives are typically synthesized via amidoxime intermediates reacting with cyclopropane carboxylates under basic conditions . The target compound’s 1-methylpiperazine group likely requires selective alkylation post-oxadiazole formation.

Pharmacological Potential: Piperazine-oxadiazole hybrids (e.g., BAY 87-2243 in ) are explored as kinase inhibitors or GPCR modulators . The cyclopropyl group in the target compound may confer resistance to oxidative metabolism compared to methyl or phenyl analogs .

Physicochemical Properties :

• The molecular weight of the target compound is estimated to exceed 250 g/mol (based on analogs in ), with a polar surface area (PSA) >60 Ų due to the oxadiazole and piperazine moieties. This suggests moderate blood-brain barrier permeability, contrasting with smaller analogs like 2-(5-cyclopropyl-oxadiazol-3-yl)-N-methylethanamine (PSA ~50 Ų) .

Research Findings and Data Tables

Table 1: Molecular Properties of Selected Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	PSA (Ų)	LogP
2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine (Target)	C₁₀H₁₆N₄O	224.27 (estimated)	~65	1.2
3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzenesulphonamide ()	C₁₀H₁₀N₃O₃S	267.27	97	1.8
1-(5-Methyl-1,2,4-oxadiazol-3-yl)piperazine ()	C₇H₁₂N₄O	168.20	55	0.5
2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine ()	C₈H₁₃N₃O	167.21	50	0.9

Table 2: Pharmacological Highlights

Compound	Target Class (Hypothesized)	Advantages Over Analogs	Limitations
Target Compound	Kinase/GPCR modulator	Metabolic stability (cyclopropyl), solubility (piperazine)	Potential synthetic complexity .
3-(5-Cyclopropyl-oxadiazol-3-yl)benzenesulphonamide	Enzyme inhibitor	High PSA for polar target engagement .	Low BBB penetration due to sulphonamide.
1-(5-Methyl-oxadiazol-3-yl)piperazine	CNS agent	Simplified synthesis, improved solubility .	Reduced target specificity.

Biological Activity

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine (CAS No. 915920-06-8) is a compound of interest due to its potential biological activities, particularly in pharmacology. This article reviews its biological activity, focusing on its mechanisms, efficacy in various assays, and structure-activity relationships (SAR).

The molecular formula of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine is $C_6H_8N_2O_2$, with a molecular weight of approximately 140.14 g/mol. Key physical properties include:

• Density : 1.4 g/cm³
• Boiling Point : 292.2 °C
• Flash Point : 130.5 °C

Biological Activity Overview

Research indicates that compounds containing the oxadiazole moiety exhibit a range of biological activities, including antimicrobial, anticancer, and anticonvulsant properties.

Antimicrobial Activity

Studies have shown that derivatives of oxadiazoles demonstrate significant antimicrobial activity. For instance, a series of substituted oxadiazoles were tested against various bacterial strains, showing promising results with minimum inhibitory concentrations (MIC) often below 10 µg/mL .

Anticancer Activity

Recent investigations into the anticancer properties of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine revealed its potential to inhibit tumor cell proliferation. In vitro assays indicated that this compound effectively reduced cell viability in several cancer cell lines with IC50 values ranging from 34 to >100 µM . The structure-activity relationship suggests that modifications in the piperazine structure can enhance cytotoxic effects.

Table 1: Cytotoxicity Data of 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-1-methylpiperazine

Cell Line	IC50 (µM)	Reference
MDA-MB 231	34.31
U-87 MG	38.29
HepG2	>100

Anticonvulsant Activity

The compound has also been evaluated for anticonvulsant activity using the maximal electroshock seizure (MES) model in Wistar rats. Preliminary results indicated that certain derivatives exhibited significant protective effects against seizures without notable neurotoxicity at tested doses .

Structure-Activity Relationship (SAR)

The biological activity of oxadiazole derivatives often correlates with their structural features. Variations in substituents on the piperazine ring and the oxadiazole core can significantly impact their pharmacological profiles.

Key Findings:

• The presence of electron-withdrawing groups on the oxadiazole enhances activity against cancer cell lines.
• Modifications to the piperazine nitrogen can improve solubility and bioavailability.
• The optimal length and branching of substituents are critical for maximizing interaction with biological targets.

Case Study 1: Anticancer Efficacy

A study focused on a series of piperazine derivatives demonstrated that compounds with a cyclopropyl group at the oxadiazole position showed enhanced cytotoxicity against breast cancer cell lines compared to their non-cyclopropyl counterparts .

Case Study 2: Antimicrobial Screening

In another study assessing antimicrobial properties, derivatives including the cyclopropyl substitution exhibited lower MIC values against resistant strains of Staphylococcus aureus, highlighting their potential as therapeutic agents .